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Compound of Interest

Compound Name: N-(2-Hydroxyethyl)dodecanamide

Cat. No.: B086396 Get Quote

Essential Safety and Handling Guide for N-(2-
Hydroxyethyl)dodecanamide
For Immediate Use by Laboratory Professionals

This document provides critical safety protocols and logistical procedures for the handling and

disposal of N-(2-Hydroxyethyl)dodecanamide (also known as Lauramide MEA). The following

step-by-step guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

I. Personal Protective Equipment (PPE) and Engineering
Controls
Consistent and proper use of personal protective equipment is the primary defense against

potential exposure. Engineering controls should be in place to minimize inhalation risk and

provide immediate access to emergency facilities.
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Protection Level Equipment Specifications & Rationale

Engineering Controls Chemical Fume Hood

Recommended to minimize

inhalation exposure, especially

if generating dust or aerosols.

Eyewash Station & Safety

Shower

Must be readily accessible in

the immediate work area.

Eye and Face Protection

Safety Glasses with Side

Shields or Chemical Splash

Goggles

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166 is mandatory

to protect against splashes.[1]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Gloves should

be inspected for integrity

before each use.[1]

Skin and Body Protection Laboratory Coat

A standard, buttoned

laboratory coat is required to

protect against skin contact.[1]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 Approved

Respirator

Not generally required for

normal use with adequate

ventilation, but necessary if

dust or aerosols are generated

or in poorly ventilated areas.[1]

II. Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling N-(2-Hydroxyethyl)dodecanamide is crucial for

maintaining a safe laboratory environment.

1. Preparation and Precaution:

Ensure all required PPE is available and in good condition.

Verify that the chemical fume hood, eyewash station, and safety shower are operational.
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Review the Safety Data Sheet (SDS) before starting any new procedure.

2. Handling the Compound:

Conduct all weighing and handling of the solid material within a chemical fume hood to

prevent inhalation of dust.

Avoid direct contact with skin and eyes.[1]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

Do not eat, drink, or smoke in the designated work area.[1]

3. In Case of Exposure:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact

lenses if present and easy to do. Seek immediate medical attention.[2][3] Symptoms may

include stinging, tearing, redness, swelling, and blurred vision, with the potential for

permanent eye damage.[3]

Skin: Wash off with soap and water. Get medical attention if irritation develops and persists.

[3]

Inhalation: Move to fresh air. Call a physician if symptoms develop or persist.[3]

Ingestion: Rinse mouth and seek medical attention if symptoms occur.[3]

4. Spill Response:

Small Spills: Wipe up with absorbent material (e.g., cloth, fleece). Clean the surface

thoroughly to remove residual contamination.[3]

Large Spills: Stop the flow of material if it can be done without risk. Dike the spilled material.

Absorb in vermiculite, dry sand, or earth and place into containers for disposal. Following

product recovery, flush the area with water.[3]

Avoid discharge into drains, water courses, or onto the ground.[3]
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III. Disposal Plan
Proper disposal of N-(2-Hydroxyethyl)dodecanamide and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Chemical Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][4]

This substance is considered toxic to aquatic life with long-lasting effects; therefore, release

to the environment must be avoided.[2][5]

2. Contaminated Packaging:

Contaminated packaging should be treated as the chemical itself.

Clean, empty containers may be recycled or disposed of according to local legislation.

IV. Chemical and Physical Properties
Property Value

CAS Number 142-78-9

Molecular Formula C14H29NO2[6]

Molecular Weight 243.39 g/mol [6]

Appearance White to light yellow powder or crystal.[2]

Melting Point 88 - 89°C[6][7]

Boiling Point 410.5 ± 28.0°C[6][7]

Solubility Slightly soluble in water.[7]

V. Workflow and Safety Diagram
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Workflow for Handling N-(2-Hydroxyethyl)dodecanamide
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Caption: Logical workflow for safe handling of N-(2-Hydroxyethyl)dodecanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

